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Compound of Interest

Compound Name: 2-Ethylhex-5-en-1-ol

Cat. No.: B041564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethylhex-5-en-1-ol, a significant chiral

building block in organic synthesis. This document outlines its chemical identity, properties, and

key experimental protocols for its synthesis, catering to the needs of researchers and

professionals in drug development and chemical sciences.

Chemical Identity and Nomenclature
2-Ethylhex-5-en-1-ol is a primary alcohol with a terminal double bond. Its chemical structure

and nomenclature are fundamental to its application in stereoselective synthesis.

Identifier Value

IUPAC Name 2-ethylhex-5-en-1-ol[1]

CAS Number 270594-13-3[1]

Molecular Formula C₈H₁₆O[2]

Synonyms 2-Ethyl-5-hexen-1-ol[1][2]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-Ethylhex-5-en-
1-ol.
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Property Value Source

Molecular Weight 128.21 g/mol PubChem

Appearance
Colorless liquid with a pleasant

odor[3]
MuseChem[3]

Boiling Point 181.6±19.0 °C (Predicted) ECHEMI[4]

Density 0.834±0.06 g/cm³ ECHEMI[4]

pKa 15.02±0.10 ECHEMI[4]

Experimental Protocols: Synthesis
The enantiomers of 2-Ethylhex-5-en-1-ol are valuable chiral precursors. A highly efficient

method for their preparation is through lipase-catalyzed transesterification of the racemic

alcohol.

Lipase-Catalyzed Kinetic Resolution of Racemic 2-
Ethylhex-5-en-1-ol
This protocol details the enzymatic resolution of (±)-2-Ethylhex-5-en-1-ol to obtain its (R) and

(S) enantiomers in high enantiomeric excess.

Materials:

Racemic 2-Ethylhex-5-en-1-ol

Lipase from Pseudomonas sp. (Lipase PSL) or Pseudomonas fluorescens (PLF)

Vinyl acetate

Dichloromethane (CH₂Cl₂)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for elution)
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Procedure:

In a reaction vessel, dissolve racemic 2-Ethylhex-5-en-1-ol in dichloromethane at a

concentration of 0.1 M.

Add vinyl acetate as the acyl donor, typically in a 1.5 to 2-fold molar excess relative to the

alcohol.

Add the lipase (e.g., Lipase PS) to the mixture. The enzyme loading is typically between 10-

20% (w/w) of the substrate.

The reaction is stirred at a controlled temperature, for instance, 0 °C, to enhance

enantioselectivity.[4]

Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography

(TLC) to determine the conversion.

The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric

excess for both the remaining alcohol and the formed ester.

Upon reaching the desired conversion, the enzyme is removed by filtration.

The solvent is evaporated under reduced pressure.

The resulting mixture of the unreacted alcohol and the ester is separated by column

chromatography on silica gel using a hexane/ethyl acetate gradient.

Results: This method allows for the preparation of both (R)-(-)-2-Ethylhex-5-en-1-ol and the

corresponding acetate of (S)-(+)-2-Ethylhex-5-en-1-ol with high enantiomeric excess (E ≈ 750

with Lipase PS in CH₂Cl₂ at 0 °C).[4] The (S)-acetate can then be hydrolyzed to obtain (S)-

(+)-2-Ethylhex-5-en-1-ol.

Logical Workflow for Enantiomeric Resolution
The following diagram illustrates the workflow for the lipase-catalyzed kinetic resolution of 2-
Ethylhex-5-en-1-ol.
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Caption: Workflow for the enzymatic kinetic resolution of 2-Ethylhex-5-en-1-ol.
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Applications in Synthesis
2-Ethylhex-5-en-1-ol, particularly its enantiomerically pure forms, serves as a versatile building

block in organic synthesis. Its primary significance lies in its utility as a chiral precursor for the

synthesis of complex molecules where stereochemistry is crucial.[5] This is of paramount

importance in medicinal chemistry and materials science.[5] It is also used as a fragrance

ingredient and flavoring agent in various products.[3]

Signaling Pathways
Currently, there is no specific information available in the public domain detailing the direct

involvement of 2-Ethylhex-5-en-1-ol in biological signaling pathways. Its primary role is

established as a synthetic intermediate.

Conclusion
2-Ethylhex-5-en-1-ol is a valuable chemical entity with established protocols for its

stereoselective synthesis. The lipase-catalyzed kinetic resolution provides an effective means

to access its enantiomers, which are crucial for the development of new pharmaceuticals and

materials. This guide provides a foundational understanding for researchers and professionals

working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Ethylhex-5-en-
1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041564#2-ethylhex-5-en-1-ol-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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